Cas no 1780649-89-9 (2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetaldehyde)

• Product Name: 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetaldehyde
• CAS No: 1780649-89-9
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 5245012
• Update Time: 2025-06-13

2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-acetaldehyde, 2,3-dihydro-6-methoxy-
• 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetaldehyde

• Inchi： 1S/C12H14O2/c1-14-11-5-4-9-2-3-10(6-7-13)12(9)8-11/h4-5,7-8,10H,2-3,6H2,1H3
• InChI Key： KJEVAAZPZSNOOC-UHFFFAOYSA-N
• SMILES： C1(CC=O)C2=C(C=CC(OC)=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetaldehyde

Comprehensive Overview of 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetaldehyde (CAS No. 1780649-89-9): Properties, Applications, and Research Insights

The compound 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetaldehyde (CAS No. 1780649-89-9) is a specialized organic molecule with a unique structural framework, combining an indene core with a methoxy substituent and an acetaldehyde functional group. This structure positions it as a valuable intermediate in pharmaceutical and fine chemical synthesis. Researchers and industry professionals frequently search for "2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetaldehyde uses" or "CAS 1780649-89-9 synthesis methods," reflecting its growing relevance in drug discovery and material science.

From a chemical perspective, the methoxy-dihydroindenyl moiety in this compound enhances its reactivity, making it a versatile building block for constructing complex molecules. Its acetaldehyde group allows for further functionalization, such as condensation or reduction reactions, which are critical in creating bioactive derivatives. Recent studies highlight its potential in developing small-molecule inhibitors targeting enzymatic pathways, aligning with the current trend of "precision medicine" and "targeted drug design."

In the context of sustainability, the synthesis of 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetaldehyde has garnered attention for its alignment with "green chemistry principles." Optimized catalytic processes and solvent-free reactions are being explored to minimize environmental impact—a topic frequently queried as "eco-friendly synthesis of indene derivatives." This focus resonates with global efforts to reduce carbon footprints in chemical manufacturing.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural validation. Such details are crucial for researchers investigating "CAS 1780649-89-9 analytical data" or "quality control for indene aldehydes." The compound’s stability under various conditions is also a key consideration for storage and transportation.

Emerging applications of 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetaldehyde extend to agrochemicals and fragrances, where its aromatic profile is leveraged. Searches like "indenyl aldehydes in perfumery" or "crop protection chemicals from indene scaffolds" reflect interdisciplinary interest. Its low toxicity profile, as indicated by preliminary studies, further supports its adoption in diverse sectors.

In summary, 2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)acetaldehyde (CAS No. 1780649-89-9) represents a multifaceted compound with significant industrial and academic value. Its synthesis, properties, and applications align with contemporary demands for sustainable, high-performance chemicals, making it a subject of ongoing innovation.